2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[(4-phenyloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C14H16F3NO2/c15-14(16,17)12(19)18-10-13(6-8-20-9-7-13)11-4-2-1-3-5-11/h1-5H,6-10H2,(H,18,19)
• InChI Key: DDAFWQHSXZCOMV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C(F)(F)F)C2=CC=CC=C2
• Molecular Formula: C14H16F3NO2
• Molecular Weight: 287.28 g/mol

Description

2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide involves the inhibition of the PI3K/Akt signaling pathway. This pathway is involved in cell survival and proliferation, and inhibition of this pathway leads to apoptosis and cell death.
Biochemical and Physiological Effects:
Studies have shown that 2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide induces apoptosis in cancer cells by activating the caspase cascade. This compound also inhibits cell proliferation by inducing cell cycle arrest in the G1 phase. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide in lab experiments is its high potency and selectivity towards cancer cells. However, a limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For research on 2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide include exploring its potential use in combination with other cancer treatments, investigating its effects on different types of cancer, and optimizing its pharmacokinetic properties for in vivo use. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in treating neurodegenerative diseases.

Synthesis Methods

The synthesis of 2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide involves the reaction of 2,2,2-trifluoroacetamide with 4-phenyltetrahydro-2H-pyran-4-carbaldehyde in the presence of a base. The resulting product is purified through column chromatography.

Scientific Research Applications

2,2,2-trifluoro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]acetamide has been studied for its potential therapeutic applications in cancer treatment. Research has shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has also been studied for its potential use in treating neurodegenerative diseases.